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Compound of Interest

Compound Name: 2-n-Octylthiophene

Cat. No.: B1209704

This guide provides an in-depth analysis of 2-n-octylthiophene, a key organic compound in
the field of materials science and organic electronics. It is tailored for researchers, scientists,
and professionals in drug development, offering detailed information on its fundamental
properties, synthesis, and potential applications.

Core Properties of 2-n-Octylthiophene

2-n-Octylthiophene is an alkylated derivative of thiophene, a heterocyclic compound
containing a five-membered ring with four carbon atoms and one sulfur atom. The addition of
an octyl group to the second position of the thiophene ring significantly influences its physical
and chemical properties, enhancing its solubility in organic solvents and its ability to self-
assemble, which is crucial for applications in electronic devices.

Below is a summary of the key quantitative data for 2-n-octylthiophene:
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Property Value

Molecular Formula C12H20S[1][2][3][4]

Molecular Weight 196.36 g/mol [1]

CAS Number 880-36-4

Appearance Clear, colorless to pale yellow liquid
Boiling Point 125-129 °C at 10-12 mmHg[4][5][6]
Density 0.921 g/mL at 25 °C

Refractive Index 1.4900-1.4940 at 20 °C

Experimental Protocols: Synthesis of 2-n-
Octylthiophene

The synthesis of 2-n-octylthiophene is a common procedure in organic chemistry laboratories.
A widely used method is the Kumada cross-coupling reaction. This section provides a detailed
methodology for this synthesis.

Objective: To synthesize 2-n-octylthiophene from 2-bromothiophene and octylmagnesium
bromide using a nickel catalyst.

Materials:

2-bromothiophene

Magnesium turnings

1-bromooctane

[1,3-Bis(diphenylphosphino)propane]dichloronickel(ll) (NiClz(dppp))

Anhydrous diethyl ether or tetrahydrofuran (THF)

Hydrochloric acid (HCI), 1 M solution
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Saturated sodium bicarbonate solution
Brine (saturated NaCl solution)
Anhydrous magnesium sulfate (MgSQOa)

Standard laboratory glassware and equipment for inert atmosphere reactions (Schlenk line

or glovebox)

Procedure:

o Grignard Reagent Preparation:

o

In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel,
and a nitrogen inlet, place magnesium turnings.

Add a small crystal of iodine to activate the magnesium.
Dissolve 1-bromooctane in anhydrous diethyl ether and add it to the dropping funnel.

Slowly add the 1-bromooctane solution to the magnesium turnings to initiate the Grignard
reaction. The reaction is exothermic and should be controlled by the rate of addition.

After the addition is complete, reflux the mixture for 1-2 hours to ensure complete
formation of octylmagnesium bromide.

e Coupling Reaction:

In a separate Schlenk flask, dissolve 2-bromothiophene and a catalytic amount of
NiClz(dppp) in anhydrous diethyl ether.

Cool the solution to 0 °C in an ice bath.

Slowly add the freshly prepared octylmagnesium bromide solution to the 2-
bromothiophene solution under a nitrogen atmosphere.

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir overnight.
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o Work-up and Purification:
o Quench the reaction by slowly adding 1 M HCI solution.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl
ether.

o Combine the organic layers and wash sequentially with saturated sodium bicarbonate
solution and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the
solvent under reduced pressure.

o The crude product is then purified by vacuum distillation or column chromatography on
silica gel to yield pure 2-n-octylthiophene.

Logical Workflow for Material Characterization

The following diagram illustrates a typical workflow for the characterization of newly
synthesized 2-n-octylthiophene, ensuring its purity and structural integrity before its use in
further applications.
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Caption: Workflow for the synthesis and characterization of 2-n-octylthiophene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Overview of 2-n-
Octylthiophene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209704#2-n-octylthiophene-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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